Cas no 105637-86-3 (1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-)
105637-86-3 structure
Product Name:1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-
CAS No:105637-86-3
MF:C14H11BrN2
MW:287.154542207718
CID:97421
PubChem ID:71333688
Update Time:2025-04-18
1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-
- 4-bromo-5-(2-phenylethynyl)benzene-1,2-diamine
- DTXSID00761902
- 4-Bromo-5-(phenylethynyl)benzene-1,2-diamine
- 105637-86-3
-
- Inchi: 1S/C14H11BrN2/c15-12-9-14(17)13(16)8-11(12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,16-17H2
- InChI Key: CSOYDIHEPVCZOD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1C#CC1C=CC=CC=1)N)N
Computed Properties
- Exact Mass: 286.01063
- Monoisotopic Mass: 286.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
- LogP: 4.17570
1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
105637-86-3 (1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk